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Compound of Interest

Compound Name: 14-Pentadecenoic acid

Cat. No.: B102606

An In-Depth Technical Guide to 14-
Pentadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Pentadecenoic acid (also known as w-pentadecenoic acid) is a long-chain
monounsaturated fatty acid with the lipid number C15:1. Its terminal olefinic group makes it a
subject of interest for various chemical and materials science applications. This technical guide
provides a comprehensive overview of its chemical properties, known applications, and a
summary of relevant experimental procedures.

Chemical Structure and Identification

The definitive identification of 14-pentadecenoic acid is crucial for research and development.
Its chemical structure is characterized by a 15-carbon chain with a terminal double bond
between C14 and C15.

Chemical Structure:

Table 1: Chemical and Physical Properties of 14-Pentadecenoic Acid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b102606?utm_src=pdf-interest
https://www.benchchem.com/product/b102606?utm_src=pdf-body
https://www.benchchem.com/product/b102606?utm_src=pdf-body
https://www.benchchem.com/product/b102606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 17351-34-7 [1]12]
Molecular Formula C15H2802 [1]

Molecular Weight 240.38 g/mol [1]

IUPAC Name Pentadec-14-enoic acid [1]

Synonyms w-Pentadecenoic acid, FA15:1  [2]

Physical State Solid [2]

DMF: 25 mg/ml; DMSO: 10
mg/ml; Ethanol: 25 mg/ml;

Solubility [2]
DMF:PBS (pH 7.2) (1:1): 0.25
mg/ml

Storage Temperature -20°C [2]

Applications in Materials Science

14-Pentadecenoic acid serves as a valuable monomer in the synthesis of specialized
polymers, primarily due to its terminal double bond which is amenable to polymerization and
chemical modification.

Fibrous Scaffold Biomaterials for Tissue Engineering

14-Pentadecenoic acid has been utilized in the fabrication of fibrous scaffold biomaterials.[2]
These scaffolds, often produced through techniques like electrospinning, can mimic the
extracellular matrix, providing a supportive structure for cell growth and tissue regeneration.[3]
The inclusion of fatty acid derivatives can influence the mechanical properties and
biocompatibility of the resulting biomaterial.

Metallomesogenic Side-Chain Polymers

Another significant application is in the construction of metallomesogenic side-chain polymers.
[4] These polymers incorporate metal ions and liquid crystal properties, making them suitable
for specialized applications such as coatings for capillary columns in gas chromatography.[2][4]
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The long aliphatic chain of 14-pentadecenoic acid contributes to the liquid crystalline behavior
of the polymer.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 14-pentadecenoic acid
are not widely published. However, methodologies for related compounds and general
procedures for fatty acid analysis provide a foundation for experimental design.

Synthesis of a Related Compound: (Z)-14-Methyl-9-
pentadecenoic Acid

While a direct protocol for 14-pentadecenoic acid is not readily available in the reviewed
literature, an improved synthesis for a structurally related compound, (Z2)-14-methyl-9-
pentadecenoic acid, has been reported. This multi-step synthesis starts from commercially
available 8-bromo-1-octanol and utilizes (trimethylsilyl)acetylene as a key reagent. This
approach could potentially be adapted for the synthesis of 14-pentadecenoic acid by selecting
appropriate starting materials.

General Protocol for Fatty Acid Analysis by Gas
Chromatography (GC)

The analysis of 14-pentadecenoic acid, particularly its quantification in biological or synthetic
samples, is typically performed using gas chromatography. The general steps are as follows:

Lipid Extraction: Lipids are extracted from the sample matrix using a solvent system,
commonly a mixture of chloroform and methanol.

o Saponification (Optional): If the fatty acid is esterified, a saponification step using a base
(e.g., KOH) is required to release the free fatty acid.

» Derivatization: The carboxylic acid group is converted to a more volatile ester, typically a fatty
acid methyl ester (FAME), by reaction with a methylating agent (e.g., BFs-methanol or HCI-
methanol).

o GC Analysis: The FAMEs are separated and quantified using a gas chromatograph equipped
with an appropriate column (e.g., a polar capillary column) and a detector (e.g., Flame
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lonization Detector - FID or Mass Spectrometer - MS).

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature reveals a significant gap in the
understanding of the specific biological activities and signaling pathways of 14-pentadecenoic
acid. Much of the research on C15 fatty acids has focused on its saturated counterpart,
pentadecanoic acid (C15:0). Pentadecanoic acid has been investigated for its roles in various
cellular processes, including the modulation of AMPK and mTOR signaling pathways, and has
been linked to cardiometabolic health.[5][6]

However, it is crucial to note that the biological effects of saturated and unsaturated fatty acids
can differ significantly. Therefore, the signaling pathways associated with pentadecanoic acid
cannot be directly attributed to 14-pentadecenoic acid. One study noted the oxidation of 14-
pentadecenoic acid as a result of the growth of Micrococcus cerificans.[2][7] Further research
is required to elucidate the specific biological functions and cellular signaling cascades
involving 14-pentadecenoic acid.

Mandatory Visualizations

Due to the lack of specific information regarding the biological signaling pathways of 14-
pentadecenoic acid, a diagram illustrating a known application workflow is provided instead.
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Experimental Workflow: Fabrication of Fibrous Scaffolds
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Caption: Workflow for fibrous scaffold fabrication.
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This diagram illustrates the general workflow for utilizing 14-pentadecenoic acid in the
creation of polyhydroxyalkanoate (PHA) fibrous scaffolds for tissue engineering applications,
from polymer synthesis to characterization.

Conclusion

14-Pentadecenoic acid is a monounsaturated fatty acid with established applications in
materials science, particularly in the development of biomaterials and specialized polymers.
While its chemical properties are well-defined, there is a notable scarcity of detailed
experimental protocols for its synthesis and application. Furthermore, a significant knowledge
gap exists regarding its specific biological roles and signaling pathways, which are often
conflated with those of its saturated analog, pentadecanoic acid. This highlights a clear need
for further research to unlock the full potential of 14-pentadecenoic acid in both materials and
life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b102606#14-pentadecenoic-acid-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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